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Compound of Interest

Compound Name: Indole-15N

Cat. No.: B8821393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

synthesis of Indole-15N, a crucial isotopically labeled compound for advanced research in

chemistry, biology, and medicine. The strategic incorporation of the stable nitrogen-15 isotope

enables detailed mechanistic studies, metabolic tracking, and enhanced characterization

through various spectroscopic techniques.

Core Chemical and Physical Properties
Indole-15N is a solid, isotopically labeled form of indole where the naturally occurring nitrogen-

14 atom in the pyrrole ring is replaced by a nitrogen-15 isotope.[1] This substitution results in a

mass shift of M+1, which is fundamental for its application in mass spectrometry-based

analyses. The compound typically appears as colorless to yellowish scales, which may turn red

upon exposure to light and air.[2]
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Property Value Reference

Molecular Formula C₈H₇¹⁵N

Molecular Weight 118.14 g/mol

Isotopic Purity ≥98 atom % ¹⁵N

Chemical Purity ≥98%

Physical Form Solid

CAS Number 40167-58-6

Flash Point 121 °C (closed cup)

Spectroscopic Characterization
The primary advantage of Indole-15N lies in its utility in Nuclear Magnetic Resonance (NMR)

spectroscopy. The ¹⁵N nucleus is NMR-active with a spin of 1/2, which provides sharper signals

and allows for the determination of nitrogen-proton and nitrogen-carbon coupling constants,

offering profound structural insights.

Key NMR Spectroscopic Data
Nucleus

Chemical Shift (δ)
ppm

Solvent Reference

¹⁵N -254.05 CD₃CN

Note: ¹⁵N NMR chemical shifts can vary depending on the solvent and reference standard.

One-dimensional and two-dimensional NMR spectra, including ¹H, ¹³C, and ¹⁵N NMR, have

been extensively used to characterize Indole-15N. Techniques such as ¹H-¹⁵N HSQC

(Heteronuclear Single Quantum Coherence) are particularly powerful for establishing direct N-

H correlations, even at very low concentrations.
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The synthesis of Indole-15N is most prominently achieved through the Fischer indole

synthesis, a classic and versatile method for constructing the indole ring system. This reaction

involves the acid-catalyzed cyclization of a ¹⁵N-labeled arylhydrazine with an aldehyde or

ketone. Isotopic labeling studies have definitively shown that the aryl nitrogen (N1) of the

starting phenylhydrazine is incorporated into the indole ring.

An alternative synthetic route involves the use of ¹⁵N-labeled aniline, which can be converted to

¹⁵N-indole through a series of reactions including a Sandmeyer reaction, cyclization to isatin,

and subsequent reduction.

Generalized Experimental Protocol: Fischer Indole
Synthesis of Indole-15N
This protocol outlines the key steps for the synthesis of Indole-15N starting from ¹⁵N-labeled

phenylhydrazine.

1. Preparation of ¹⁵N-Phenylhydrazine:

Objective: To synthesize the key ¹⁵N-labeled starting material.

Methodology: A common approach is the diazotization of aniline with a ¹⁵N-labeled nitrite

source (e.g., Na¹⁵NO₂) in the presence of a strong acid like HCl at low temperatures (0-5 °C)

to form the corresponding diazonium salt. This is followed by reduction to yield ¹⁵N-

phenylhydrazine.

2. Formation of the ¹⁵N-Phenylhydrazone:

Objective: To form the hydrazone intermediate.

Methodology: The synthesized ¹⁵N-phenylhydrazine is reacted with a suitable carbonyl

compound (e.g., pyruvate, acetone) in a suitable solvent. This reaction typically proceeds

under mild conditions.

3. Acid-Catalyzed Cyclization:

Objective: To induce the key cyclization and rearrangement to form the indole ring.
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Methodology: The ¹⁵N-phenylhydrazone is treated with an acid catalyst. Common catalysts

include zinc chloride, polyphosphoric acid, or strong Brønsted acids like sulfuric acid. The

reaction mixture is typically heated to facilitate the-sigmatropic rearrangement and

subsequent cyclization.

4. Workup and Purification:

Objective: To isolate and purify the final Indole-15N product.

Methodology: After the reaction is complete, the mixture is neutralized. The Indole-15N is

then extracted using an organic solvent. Purification is achieved through standard

techniques such as column chromatography or recrystallization to obtain a product with high

chemical and isotopic purity.

5. Analysis:

Objective: To confirm the identity and purity of the synthesized Indole-15N.

Methodology: The final product is analyzed using mass spectrometry to confirm the M+1

mass shift and by ¹H, ¹³C, and ¹⁵N NMR spectroscopy to verify the structure and the position

of the ¹⁵N label.

Visualizing the Synthesis: Fischer Indole Synthesis
Workflow
The following diagrams illustrate the mechanistic pathway of the Fischer indole synthesis and a

typical experimental workflow for an isotopic labeling study.
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Caption: Mechanism of the Fischer Indole Synthesis.
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Caption: Experimental Workflow for Indole-15N Synthesis.
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The use of Indole-15N is invaluable in various scientific disciplines. In drug development, it

serves as a tracer to elucidate metabolic pathways and pharmacokinetic profiles of indole-

containing drug candidates. In molecular biology and biochemistry, it is used to study protein

structure and dynamics by incorporating ¹⁵N-labeled tryptophan, allowing for detailed NMR

studies of protein-ligand interactions. Furthermore, in metabolomics, ¹⁵N labeling is a powerful

tool for identifying and quantifying nitrogen-containing metabolites, such as monoterpene

indole alkaloids in plants. The ability to track the fate of the ¹⁵N atom provides unambiguous

identification of novel compounds in complex biological matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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